N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(1,3-benzodioxol-5-ylmethyl)-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]oxamide
• InChI: InChI=1S/C20H23N5O4/c26-19(20(27)24-11-15-1-2-16-17(9-15)29-13-28-16)23-10-14-3-7-25(8-4-14)18-12-21-5-6-22-18/h1-2,5-6,9,12,14H,3-4,7-8,10-11,13H2,(H,23,26)(H,24,27)
• InChI Key: NIHMEYBZVIWLLS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C(=O)NCC2=CC3=C(C=C2)OCO3)C4=NC=CN=C4
• Molecular Formula: C20H23N5O4
• Molecular Weight: 397.4 g/mol

Description

N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C20H23N5O4 and its molecular weight is 397.435. The purity is usually 95%.
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Scientific Research Applications

Molecular Interactions and Pharmacophore Models

One study explored the molecular interaction of a related antagonist compound with the CB1 cannabinoid receptor, using the AM1 molecular orbital method for conformational analysis. This research developed unified pharmacophore models for CB1 receptor ligands, providing insights into the steric binding interactions and suggesting the potential of certain conformers to bind to the receptor, which could inform the design of new therapeutic agents targeting cannabinoid receptors (Shim et al., 2002).

Synthesis and Biological Activity

Another research focus is on the synthesis of analogs targeting specific receptors or biological pathways. For instance, a study on virtual screening targeting the urokinase receptor led to the discovery of compounds with potential anti-metastatic activities in breast cancer models. This research highlighted the synthesis of novel compounds and their impact on invasion, migration, adhesion assays, and angiogenesis inhibition, providing a foundation for the development of new cancer therapeutics (Wang et al., 2011).

Derivative Reactions and Compound Formation

Research on the reactivity of certain precursors with piperidin-2-ylmethanamine resulted in the formation of various derivatives, demonstrating the versatility of these compounds in synthetic organic chemistry. This work contributes to the understanding of reaction mechanisms and the development of new synthetic routes for pharmacologically interesting compounds (Topuzyan et al., 2013).

Pharmacokinetic Characterization

The estimation of circulating drug metabolite exposure in humans using in vitro data and physiologically based pharmacokinetic modeling is another area of application. Such studies are crucial for predicting the behavior of drug metabolites in the body, thereby informing dosage and administration strategies for therapeutic compounds (Obach et al., 2018).